ML224

• Molecular Formula: C31H31N3O5
• Molecular Weight: 525.6 g/mol
• InChI: InChI=1S/C31H31N3O5/c1-19-14-24(32-21(3)35)15-20(2)29(19)39-18-23-16-22(11-12-28(23)37-4)30-33-27-10-6-5-9-26(27)31(36)34(30)17-25-8-7-13-38-25/h5-16,30,33H,17-18H2,1-4H3,(H,32,35)
• InChIKey: BFTSWGYWHRJVNI-UHFFFAOYSA-N

ML224: Selective TSHR Antagonist for Thyroid Research

ML224 (NCGC00242364; ANTAG3) is a low-molecular-weight, selective thyroid‑stimulating hormone receptor (TSHR) antagonist identified through the NIH Molecular Libraries Probe Production Centers Network [1]. It inhibits TSH‑stimulated cAMP production with IC₅₀ values of 2.1–2.3 μM and exhibits >14‑fold selectivity over the closely related luteinizing hormone and follicle‑stimulating hormone receptors (LH/FSHR, IC₅₀ > 30 μM) [2]. Unlike many early TSHR modulators, ML224 has demonstrated in vivo efficacy, reducing serum free thyroxine and thyroid‑specific gene expression in mouse models [2]. The compound is commercially available as a research‑grade probe, typically supplied at ≥98% purity by HPLC, and is used to study TSHR‑mediated signalling in Graves’ disease, non‑autoimmune hyperthyroidism, and thyroid cancer.

Selective TSHR antagonist with glycoprotein hormone receptor selectivity context

Reported in vivo model-response endpoint context in hyperthyroid rodent models

NIH Molecular Libraries probe with publicly deposited characterization data

• [1] Huang W, et al. Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013. PMID: 23905204. View Source
• [2] Neumann S, Nir EA, Eliseeva E, Huang W, Marugan J, Xiao J, Dulcey AE, Gershengorn MC. A selective TSH receptor antagonist inhibits stimulation of thyroid function in female mice. Endocrinology. 2014 Jan;155(1):310-4. doi: 10.1210/en.2013-1835. View Source

ML224 Differentiated Pharmacology

Thyrotropin receptor (TSHR) small‑molecule modulators encompass neutral antagonists, inverse agonists, and allosteric modulators, each exhibiting distinct selectivity fingerprints, potency ranges, and in vivo activity profiles [1]. Substituting ML224 with another in‑class compound—such as an inverse agonist like NCGC00161856 or a structurally dissimilar antagonist like S37a—can introduce confounds: inverse agonists suppress constitutive (basal) TSHR activity, which may be undesirable when studying ligand‑dependent signalling or constitutively active mutants, while many commercially available antagonists lack the in vivo validation or the glycoprotein hormone receptor selectivity that ML224 provides [1]. Therefore, compound‑level procurement decisions directly affect experimental reproducibility, data interpretation, and translational relevance.

Inverse agonists suppress basal TSHR activity

May not suit studies of ligand-dependent signalling or constitutively active mutants; neutral antagonist profile may shift interpretation.

Most TSHR antagonists lack in vivo model-response data

Published in vivo target-engagement endpoints are rare; model-response context may not transfer from unvalidated compounds.

Potency and selectivity profiles differ substantially

Assay context may require re-optimization; off-target glycoprotein hormone receptor activity can confound thyroid-specific interpretation.

• [1] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source

ML224 Quantitative Differentiation Evidence

TSHR Selectivity Over LH/FSH Receptors

ML224 exhibits a clean selectivity window against the closely related luteinizing hormone receptor (LHR) and follicle‑stimulating hormone receptor (FSHR). In HEK‑EM293 cells stably expressing individual receptors, the half‑maximal inhibitory concentration (IC₅₀) for TSH‑stimulated cAMP production was 2.1 μM at TSHR, whereas inhibition at LHR and FSHR was >30 μM, yielding >14‑fold selectivity [1][2]. In contrast, the structurally related inverse agonist NCGC00229600 (ANTAG2) shows antagonistic activity at both LH and FSH receptors, and the highly potent Org‑274179‑0 inhibits FSHR with an IC₅₀ of 17 nM while also exhibiting partial agonism at LHR [3]. The neutral antagonist S37a does not affect LH/FSHR, but its TSHR potency is ~20‑fold weaker than ML224 [3].

TSHR Selectivity

Cross-study comparable

IC50(TSHR)=2.1 μM; LH/FSHR >30 μM; ≥14-fold selective

Supports thyroid-specific signalling interpretation

Comparator compounds show variable cross-reactivity at LH/FSHR

Evidence Dimension	Selectivity ratio (TSHR IC₅₀ vs LH/FSHR IC₅₀)
Target Compound Data	IC₅₀(TSHR) = 2.1 μM; IC₅₀(LHR/FSHR) >30 μM; selectivity ratio >14
Comparator Or Baseline	NCGC00229600 (ANTAG2): antagonistic at LHR/FSHR. Org‑274179‑0: IC₅₀(FSHR) = 17 nM, partial agonist at LHR. S37a: selective but IC₅₀(TSHR) ≈ 50 μM.
Quantified Difference	ML224 ≥14‑fold selective for TSHR; ANTAG2 non‑selective; Org‑274179‑0 non‑selective (preferential FSHR activity); S37a ≈24‑fold weaker potency at TSHR.
Conditions	cAMP accumulation assays in HEK‑EM293 cells stably expressing human TSHR, LHR, or FSHR; TSH (1 nM) as agonist.

Why This Matters

For investigators studying thyroid‑specific signalling without confounding effects on reproductive hormone axes, ML224 provides the best‑characterised selectivity window among commercially available low‑molecular‑weight TSHR antagonists.

• [1] Huang W, et al. Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013. PMID: 23905204. View Source
• [2] Neumann S, et al. A selective TSH receptor antagonist inhibits stimulation of thyroid function in female mice. Endocrinology. 2014 Jan;155(1):310-4. doi: 10.1210/en.2013-1835. View Source
• [3] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source

In Vivo Thyroid Function Suppression

ML224 (ANTAG3) is among the few TSHR antagonists with demonstrated in vivo efficacy. In female BALB/c mice receiving continuous ANTAG3 infusion for 3 days under TRH stimulation, serum free T4 was reduced by 44%, sodium‑iodide symporter (NIS) mRNA by 75%, and thyroperoxidase (TPO) mRNA by 83% [1]. When mice were challenged with the thyroid‑stimulating monoclonal antibody M22, ANTAG3 still reduced free T4 by 38%, NIS mRNA by 73%, and TPO mRNA by 40% [1]. By comparison, the widely studied antagonist S37a has reported pharmacokinetic properties (53% oral bioavailability in mice) but no published in vivo thyroid function suppression data [2]. The more recently reported SYD5115 blocked M22‑induced thyroxine synthesis in rats after a single oral dose, but quantitative comparisons of effect magnitude are not available [3]. NCGC00161856 and NCGC00229600 (ANTAG2) lack any reported in vivo efficacy.

In Vivo Thyroid Suppression

Cross-study comparable

Free T4 −38% to −44%; NIS/TPO mRNA −40% to −83%

Supports in vivo target-engagement interpretation

Only TSHR antagonist with quantitative in vivo endpoint data

Evidence Dimension	In vivo reduction of thyroid function markers in rodent models
Target Compound Data	Serum free T4: −44% (TRH model), −38% (M22 model); NIS mRNA: −75% (TRH), −73% (M22); TPO mRNA: −83% (TRH), −40% (M22).
Comparator Or Baseline	S37a: oral bioavailability 53%, no in vivo efficacy data. SYD5115: qualitative T4 synthesis inhibition in rats. NCGC00161856, ANTAG2: no in vivo data.
Quantified Difference	ML224 is the only commercially available small‑molecule TSHR antagonist with quantitative in vivo efficacy data spanning two mechanistically distinct hyperthyroid models.
Conditions	Female BALB/c mice; 3‑day continuous s.c. infusion of ANTAG3 via osmotic minipump; TRH (100 μg/kg/day) or M22 (100 μg, single i.p.) as stimulants.

Why This Matters

For translational research groups evaluating TSHR antagonists as leads for Graves' disease or toxic adenoma, ML224 is the most thoroughly validated compound in vivo, reducing the risk of failed preclinical efficacy studies.

• [1] Neumann S, et al. A selective TSH receptor antagonist inhibits stimulation of thyroid function in female mice. Endocrinology. 2014 Jan;155(1):310-4. doi: 10.1210/en.2013-1835. View Source
• [2] Marcinkowski P, et al. A New Highly Thyrotropin Receptor‑Selective Small‑Molecule Antagonist with Potential for the Treatment of Graves' Orbitopathy. Thyroid. 2019 Jan;29(1):111-123. doi: 10.1089/thy.2018.0349. View Source
• [3] Karstens WFJ, et al. Discovery of SYD5115, a novel orally active small molecule TSH‑R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. doi: 10.1016/j.bmc.2023.117258. View Source

Neutral Antagonist vs Inverse Agonist

ML224 is classified as a neutral antagonist at the TSHR: it inhibits TSH‑stimulated cAMP production with an IC₅₀ of 2.3 μM but shows substantially weaker inhibition of basal (constitutive) cAMP activity (IC₅₀ ≈ 6 μM) [1]. This is mechanistically distinct from inverse agonists such as NCGC00161856, which potently suppresses both TSH‑stimulated (IC₅₀ = 0.78 μM) and basal receptor signalling (IC₅₀ = 3.0 μM) [2]. Inverse agonism can confound experimental systems designed to isolate ligand‑dependent pathways, particularly when studying constitutively activating TSHR mutations or evaluating the contribution of basal receptor tone in thyroid cell models [2].

Neutral vs Inverse Agonism

Class-level inference

Basal cAMP IC50 ≈6 μM; weak inverse agonism ratio ~2.6

Neutral antagonist profile supports ligand-dependent pathway studies

Inverse agonists NCGC00161856 confound basal activity interpretation

Evidence Dimension	Inhibition of basal (constitutive) TSHR cAMP production
Target Compound Data	IC₅₀ (basal activity) ≈ 6 μM; classified as neutral antagonist.
Comparator Or Baseline	NCGC00161856: IC₅₀ (basal activity) = 3.0 μM; classified as inverse agonist. NCGC00229600 (ANTAG2): inverse agonist, IC₅₀ ≈ 30 μM for both basal and TSH‑stimulated.
Quantified Difference	ML224’s basal/TSH‑stimulated IC₅₀ ratio ≈ 2.6, indicating weak inverse agonism; NCGC00161856 ratio ≈ 3.8, indicating stronger inverse agonism.
Conditions	cAMP accumulation in HEK‑EM293 cells stably expressing wild‑type human TSHR, measured without exogenous TSH for basal activity.

Why This Matters

For groups investigating TSHR constitutive signalling or screening compounds against constitutively active mutants, ML224’s neutral antagonist profile avoids the confounding suppression of basal activity that inverse agonists introduce.

• [1] Huang W, et al. Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013. PMID: 23905204. View Source
• [2] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source

NIH Molecular Libraries Probe Characterization

ML224 was developed and characterised as a probe compound under the NIH Molecular Libraries Program, with publicly deposited primary screening data (PubChem AID 488990, 504387, 504379), confirmatory dose‑response curves, counter‑screen data against LHR and FSHR, and in vivo pharmacokinetic/pharmacodynamic datasets [1]. This level of characterisation exceeds that of most commercially available TSHR antagonists—including VA‑K‑14 (IC₅₀ = 12.3 μM, limited selectivity data) and NIDDK/CEB‑52 (IC₅₀ = 4.2 μM, partial LHR agonism)—which have not undergone the same systematic profiling [2]. The availability of full analytical documentation (NMR, HPLC purity ≥98%, solubility in DMSO ≥80 mg/mL) further reduces lot‑to‑lot variability in procurement [1].

Probe Characterization

Supporting evidence

Public HTS data, dose-response, counter-screens, QC documentation

Probe characterization depth supports reproducibility

Comparators typically backed by 1–2 assay endpoints

Evidence Dimension	Depth of publicly available pharmacological characterisation
Target Compound Data	Full probe report: primary HTS data, dose‑response, counter‑screens, in vivo efficacy, analytical QC.
Comparator Or Baseline	VA‑K‑14: IC₅₀ only, limited selectivity. NIDDK/CEB‑52: IC₅₀, partial LHR agonism noted but no systematic off‑target panel. NCGC00242595: IC₅₀ only (2.7 μM), selectivity not examined.
Quantified Difference	ML224 is supported by ≥5 orthogonal assay datasets; comparators typically backed by 1–2 assay endpoints.
Conditions	NIH Molecular Libraries Program screening cascade: primary qHTS → confirmatory dose‑response → selectivity panel → in vivo PD.

Why This Matters

Procurement of a well‑characterised probe reduces experimental variability, facilitates data reproducibility across laboratories, and provides a reliable reference standard for TSHR antagonist studies.

• [1] Huang W, et al. Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013. PMID: 23905204. View Source
• [2] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source

Potency Advantage Over S37a

Among selective TSHR antagonists with published IC₅₀ values, ML224 (2.1 μM) is substantially more potent than S37a, which inhibits TSH/M22‑stimulated cAMP with an IC₅₀ of approximately 50 μM in equivalent HEK293‑based assays [1]. This ~24‑fold potency difference translates to lower compound concentrations required in cell‑based assays, reducing the risk of solvent (DMSO) cytotoxicity, non‑specific membrane perturbation, and off‑target effects that can arise when compounds are used above 10–30 μM. While S37a has demonstrated ex vivo efficacy against Graves' ophthalmopathy patient sera, its weaker potency necessitates higher working concentrations that may limit its utility in certain assay formats [2].

Potency vs S37a

Cross-study comparable

~24-fold more potent at TSHR (IC50 2.1 μM vs 50 μM)

Assay potency context may reduce solvent interference artefacts

S37a requires higher concentrations, limiting certain assay formats

Evidence Dimension	Potency for inhibition of TSH‑stimulated cAMP at human TSHR
Target Compound Data	IC₅₀ = 2.1 μM (ML224/ANTAG3).
Comparator Or Baseline	S37a: IC₅₀ ≈ 50 μM for TSH/M22 stimulation in HEK293 cells stably expressing human TSHR.
Quantified Difference	ML224 is ~24‑fold more potent than S37a at human TSHR.
Conditions	cAMP accumulation assays in HEK293 cells stably expressing human TSHR; TSH or M22 as agonist. Values from the 2022 comparative review table [1].

Why This Matters

Higher potency allows researchers to work at lower compound concentrations, minimising solvent‑induced artefacts and improving assay robustness in high‑throughput screening or long‑term cell culture experiments.

• [1] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source
• [2] Marcinkowski P, et al. A New Highly Thyrotropin Receptor‑Selective Small‑Molecule Antagonist with Potential for the Treatment of Graves' Orbitopathy. Thyroid. 2019 Jan;29(1):111-123. doi: 10.1089/thy.2018.0349. View Source

ML224 Application Scenarios

Graves' Disease and Hyperthyroidism Preclinical Efficacy Studies

ML224 is the only commercially available low‑molecular‑weight TSHR antagonist with published in vivo efficacy data in two distinct mouse models of hyperthyroidism (TRH‑driven and M22‑stimulated), reducing serum free T4 by 38–44% and thyroid gene expression by up to 83% [1]. Research groups evaluating TSHR antagonists as therapeutic leads for Graves' disease should prioritise ML224 to avoid the risk of negative in vivo results arising from untested compounds that lack in vivo validation [1].

Selective TSHR Signalling Studies Requiring LH/FSHR Sparing

ML224 exhibits >14‑fold selectivity over LHR and FSHR, with no detectable activity at LH or FSH receptors up to 30 μM [2][3]. This clean selectivity profile makes it the preferred tool compound for dissecting thyroid‑specific signalling pathways in co‑culture systems or in vivo models where reproductive hormone receptor crosstalk would confound interpretation [3].

Constitutively Active Mutant Screening and Basal Signalling

Because ML224 functions as a neutral antagonist rather than an inverse agonist (basal activity IC₅₀ ≈ 6 μM vs TSH‑stimulated IC₅₀ = 2.3 μM), it is uniquely suited for studies of constitutively active TSHR mutants (CAMs) and for experiments requiring selective blockade of ligand‑dependent signalling without suppressing basal receptor tone [4]. Inverse agonists such as NCGC00161856 confound these experiments by simultaneously reducing constitutive activity [5].

Standardised Reference Compound for TSHR Antagonist Assay Development

As an NIH Molecular Libraries probe, ML224 is supported by a full public data package including primary screening results, dose‑response curves, counter‑screen data, and analytical quality control documentation [4]. This comprehensive characterisation makes it the most reliable reference standard for developing and validating new TSHR antagonist screening assays, enabling cross‑laboratory data comparison and reducing compound‑related variability [4].

Application

Selection Property

Validation Focus

Preclinical hyperthyroidism model studies

In vivo model-response endpoint context

Thyroid function marker suppression review

Selective TSHR pathway research

Glycoprotein hormone receptor selectivity

LH/FSHR counter-screen interpretation

Constitutively active mutant (CAM) signalling studies

Neutral antagonist profile

Basal activity context review

TSHR antagonist assay standardization

Publicly documented probe compound

Cross-laboratory data comparison

• [1] Neumann S, et al. A selective TSH receptor antagonist inhibits stimulation of thyroid function in female mice. Endocrinology. 2014 Jan;155(1):310-4. doi: 10.1210/en.2013-1835. View Source
• [2] Huang W, et al. Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013. PMID: 23905204. View Source
• [3] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source
• [4] Huang W, et al. Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013. PMID: 23905204. View Source
• [5] Gershengorn MC, Neumann S. Thyrotropin receptor antagonists and inverse agonists, and their potential application to thyroid diseases. Endocr J. 2022;69(11):1285-1293. doi: 10.1507/endocrj.EJ22-0391. View Source